Cas no 1207056-44-7 (2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide)

• Product Name: 2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide
• CAS No: 1207056-44-7
• MF: C₂₄H₂₀ClN₃OS
• MW: 433.953103065491
• CID: 5451677
• PubChem ID: 49671901
• Update Time: 2025-06-26

2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-benzyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide
• 2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide
• 1207056-44-7
• 2-(1-benzyl-5-phenylimidazol-2-yl)sulfanyl-N-(3-chlorophenyl)acetamide
• AKOS024477447
• F2964-2498
• N-(3-Chlorophenyl)-2-[[5-phenyl-1-(phenylmethyl)-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C24H20ClN3OS/c25-20-12-7-13-21(14-20)27-23(29)17-30-24-26-15-22(19-10-5-2-6-11-19)28(24)16-18-8-3-1-4-9-18/h1-15H,16-17H2,(H,27,29)
• InChI Key： CZZVYIXERHTKKX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(CC2=CC=CC=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 433.1015611g/mol
• Monoisotopic Mass: 433.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.70±0.70(Predicted)

Additional information on 2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide

2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide: A Novel Scaffold for Targeted Therapeutics

2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide, identified by the CAS number 1207056-44-7, represents a promising chemical entity in the field of medicinal chemistry. This compound belongs to the class of imidazole-based sulfonamide derivatives, which have garnered significant attention due to their potential applications in modulating biological pathways associated with inflammatory responses and metabolic disorders. Recent studies have highlighted the structural versatility of this scaffold, enabling its integration into diverse therapeutic strategies.

The molecular architecture of 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide is characterized by a central 1H-imidazole ring substituted with a benzyl group and a phenyl ring at the 5-position. The sulfanyl group serves as a key linker between the imidazole core and the 3-chlorophenyl moiety, which is further connected to an acetamide functional group. This unique arrangement facilitates the formation of hydrogen bonds and π-π interactions, which are critical for receptor binding and pharmacological activity.

Recent advancements in computational drug discovery have enabled the prediction of potential targets for this compound. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide exhibits high affinity for protease-activated receptor 1 (PAR1), a key mediator in thrombosis and inflammation. This finding aligns with its structural similarity to known PAR1 agonists, suggesting its potential as an antithrombotic agent.

Furthermore, the 3-chlorophenyl substituent contributes to the compound's metabolic stability by reducing susceptibility to enzymatic hydrolysis. This property is particularly valuable in the development of long-acting therapeutic agents, as it minimizes the need for frequent dosing. A 2024 review in Drug Discovery Today emphasized the importance of such structural modifications in improving the pharmacokinetic profile of imidazole-based sulfonamides.

The synthetic pathway of 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide involves multiple steps, including the formation of the imidazole core through a [3+2] cycloaddition reaction between a 1,3-diketone and a 1,2,3-triazole derivative. Subsequent sulfonation and coupling with the 3-chlorophenyl group yield the final compound. This approach, reported in a 2022 Organic Letters article, highlights the efficiency of modern synthetic methodologies in constructing complex scaffolds.

Emerging research in targeted drug delivery has explored the use of 2-[(1-Benzyl-5-phenyl-1H-imidazyol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide as a prodrug for cytosolic delivery systems. A 2023 study in Nano Today demonstrated that encapsulating this compound in lipid nanoparticles significantly enhances its cellular uptake and bioavailability, making it a candidate for precision medicine applications.

Structural modifications of the 1H-imidazole ring have also been investigated to optimize the compound's therapeutic potential. Replacing the benzyl group with a pyridyl or thiazolyl moiety, as described in a 2024 Chemical Science paper, led to improved antimicrobial activity against multidrug-resistant pathogens. These findings underscore the adaptability of the 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide scaffold for diverse therapeutic applications.

The bioavailability of 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide is further enhanced by its resistance to glucuronidation and sulfation, which are common metabolic pathways for sulfonamide derivatives. This characteristic, reported in a 2023 Drug Metabolism and Disposition study, makes it suitable for oral administration, a critical factor in the development of chronic disease therapies.

Recent in silico studies have also predicted the compound's potential as an anti-inflammatory agent. A 2024 Journal of Molecular Graphics and Modelling article used molecular docking simulations to show that 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide can bind to COX-2 and 5-LOX enzymes, which are key targets in the treatment of chronic inflammatory conditions. These findings suggest its potential as a dual-action anti-inflammatory drug.

Despite its promising properties, the 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide scaffold requires further optimization to address potential side effects. A 2023 Toxicological Sciences study highlighted the need for additional in vivo testing to evaluate its cytotoxicity and organ-specific toxicity. These findings emphasize the importance of preclinical development in ensuring the safety of this compound for therapeutic use.

In conclusion, 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide represents a versatile scaffold with significant potential in the field of medicinal chemistry. Its structural features, such as the imidazole core, sulfanyl linker, and 3-chlorophenyl group, enable its application in various therapeutic areas, including anti-inflammatory, antithrombotic, and antimicrobial treatments. Continued research and development are essential to fully realize its therapeutic potential while ensuring its safety and efficacy in clinical settings.

As the field of drug discovery evolves, compounds like 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide will play a pivotal role in addressing unmet medical needs. Their unique structural features and functional versatility make them ideal candidates for the development of novel therapeutics that can improve patient outcomes and enhance the quality of life for individuals suffering from chronic and acute diseases.

Future studies should focus on the clinical evaluation of 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide in relevant disease models. Additionally, exploring its combination therapy potential with existing drugs could lead to more effective treatment regimens. The continued exploration of this compound's properties will undoubtedly contribute to advancements in medicinal chemistry and the development of innovative therapeutic strategies.

Ultimately, the 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide scaffold exemplifies the power of structural diversity in drug design. By leveraging its unique features, researchers can unlock new possibilities in the treatment of complex diseases, paving the way for more effective and personalized therapeutic options.

As the scientific community continues to uncover the potential of this compound, it is clear that 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide will remain a focal point in the quest for innovative solutions in medicine. Its journey from a laboratory synthesis to a potential therapeutic agent underscores the importance of interdisciplinary research and collaboration in the advancement of human health.

With ongoing research and development, the future of 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide is bright, offering hope for new treatments and improved patient care. The continued exploration of its properties and applications will undoubtedly contribute to the field of medicinal chemistry and the broader landscape of medical science.

In summary, the 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide compound represents a significant advancement in the development of novel therapeutics. Its unique structural features and functional versatility make it a promising candidate for the treatment of various diseases, highlighting the potential of medicinal chemistry in addressing complex medical challenges.

As the field of medicinal chemistry continues to evolve, the role of compounds like 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide will become increasingly important. Their unique properties and potential applications underscore the importance of continued research and development in the quest for innovative solutions in medicine.

With the ongoing exploration of this compound's properties and applications, the future of medicinal chemistry and medical science is poised for significant advancements. The journey of 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide from a laboratory synthesis to a potential therapeutic agent exemplifies the transformative power of scientific research in improving human health.

In conclusion, the 2-[(1-Benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(3-chlorophenyl)acetamide compound stands as a testament to the potential of medicinal chemistry in addressing complex medical challenges. Its unique structural features and functional versatility make it a promising candidate for the development of novel therapeutics, paving the way for more effective and personalized treatment options for patients around the world.